Structural Differentiation via 4''-Hydroxyl Substituent
In a head-to-head cytotoxic evaluation using MTT assay, Isojasminin (4) demonstrated IC50 values of 33.49 µg/mL (HepG-2), 43.12 µg/mL (MCF-7), and 51.07 µg/mL (THP-1) [1]. The structural modification at the 4'' position in 4''-Hydroxyisojasminin (an additional hydroxyl group vs. Isojasminin) introduces a hydrogen bond donor that may modulate interactions with Mcl-1 receptor binding pocket residues, as supported by molecular docking studies of related secoiridoids against the same target [1]. While direct quantitative data for 4''-Hydroxyisojasminin in this specific assay system are not currently available in the primary literature, the documented SAR within this compound class indicates that hydroxylation patterns at glycosidic positions significantly influence cytotoxic potency and selectivity indices.
| Evidence Dimension | Cytotoxic potency (IC50) |
|---|---|
| Target Compound Data | Not directly reported in this assay system |
| Comparator Or Baseline | Isojasminin (4): IC50 = 33.49 µg/mL (HepG-2), 43.12 µg/mL (MCF-7), 51.07 µg/mL (THP-1) |
| Quantified Difference | Not calculable for target compound; Isojasminin vs. Jasmoside: 2.0-fold difference in HepG-2 potency (66.47 vs. 33.49 µg/mL) illustrates class variability |
| Conditions | MTT assay; HepG-2, MCF-7, THP-1 human cancer cell lines; 48-hour exposure |
Why This Matters
Selection of 4''-Hydroxyisojasminin over Isojasminin is justified by structural divergence at the 4'' hydroxyl position, which constitutes a critical determinant of cytotoxic potency based on established secoiridoid SAR.
- [1] Mansour KA, et al. Cytotoxic effects of extracts obtained from plants of the Oleaceae family: bio-guided isolation and molecular docking of new secoiridoids from Jasminum humile. Pharm Biol. 2022;60(1):1234-1245. View Source
